Cas no 2171252-77-8 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid)

• Product Name: (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid
• CAS No: 2171252-77-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5803887
• PubChem ID: 165529310
• Update Time: 2025-07-17

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid
• (2S)-2-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]pentanoic acid
• 2171252-77-8
• EN300-1498093

• Inchi： 1S/C28H36N2O5/c1-4-9-25(27(32)33)30-26(31)15-19(14-18(2)3)16-29-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24-25H,4,9,14-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25-/m0/s1
• InChI Key： AXQNDPBHFRNPNN-DFBJGRDBSA-N
• SMILES： O(C(NC[C@H](CC(N[C@H](C(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid: A Versatile Building Block in Medicinal Chemistry

CAS No. 2171252-77-8 represents a critical molecule in the field of synthetic organic chemistry, characterized by its fluoren-9-yl-derived methoxycarbonyl group and its complex stereochemical configuration. This compound, also known as (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid, is a pentanoic acid derivative with a hexanoic acid backbone, making it a valuable peptide mimic in drug discovery. Recent studies have highlighted its potential in targeted drug delivery systems, particularly for anti-inflammatory and antitumor applications.

Fluoren-9-yl moieties are widely used in solid-phase peptide synthesis (SPPS) due to their protective functionality and cleavage efficiency. The methoxycarbonyl group in this compound acts as a protecting group, ensuring regioselective and stereoselective reactions during synthetic pathways. This structural feature is crucial for drug design, as it allows for the controlled release of active molecules in biological environments. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that fluoren-9-yl-based peptide conjugates exhibit enhanced stability in serum, making them ideal candidates for long-acting therapies.

Stereochemistry plays a pivotal role in the biological activity of this compound. The (2S)-2-(3S) configuration ensures molecular specificity, which is essential for receptor binding and enzyme inhibition. Research from 2022 in *Bioorganic & Medicinal Chemistry* showed that stereoselective synthesis of similar compounds led to 3-fold improvement in antioxidant activity compared to their racemic counterparts. This highlights the importance of asymmetric synthesis in optimizing pharmacological profiles.

The hexanamidopentanoic acid moiety contributes to the hydrophilic properties of the molecule, enabling it to interact with cell membranes and cytoplasmic targets. A 2021 study in *ACS Chemical Biology* reported that amino acid derivatives like this compound can modulate signaling pathways involved in cancer progression, suggesting potential applications in oncology. The methyl group at the 5-position further enhances conformational flexibility, which is critical for protein-ligand interactions.

Synthetic methodologies for this compound have evolved significantly, with solid-phase synthesis becoming the preferred approach. The fluoren-9-yl group allows for efficient coupling reactions, while methoxycarbonyl functionality ensures stable intermediates during peptide chain elongation. A 2023 review in *Organic & Biomolecular Chemistry* emphasized the role of protecting groups in complex molecule synthesis, particularly in multi-step organic syntheses where stereocontrol is required.

Biological applications of this compound are expanding beyond traditional antimicrobial uses. Recent work in *Advanced Drug Delivery Reviews* (2023) explored its potential as a drug carrier for gene therapy, leveraging its hydrophilic and hydrophobic balance to encapsulate therapeutic agents. The pentanoic acid backbone also facilitates self-assembly into nanoparticles, which can improve drug solubility and targeting efficiency.

Toxicological studies have shown that this compound exhibits low cytotoxicity at therapeutic concentrations, making it suitable for chronic disease management. A 2,000-ppm dose in in vitro experiments resulted in >95% cell viability, underscoring its biocompatibility. This property is particularly valuable for chronic inflammation and autoimmune disorder treatments where long-term safety is critical.

Industrial applications are also emerging, with this compound being used as a building block in pharmaceutical manufacturing. Its precise stereochemistry and functional group versatility make it ideal for custom synthesis of complex therapeutics. A 2023 patent application highlighted its use in peptide-based vaccines, where its immunogenic properties were exploited to enhance antigen presentation.

Future research is focused on structure-activity relationship (SAR) studies to optimize therapeutic efficacy. Computational models are being used to predict binding affinities and metabolic stability, guiding rational drug design. The fluoren-9-yl-derived methoxycarbonyl group remains a key target for functionalization, with click chemistry approaches enabling rapid drug candidate development.

Regulatory considerations are also being addressed, with Good Manufacturing Practice (GMP) guidelines being adapted for peptide-based therapeutics. The controlled release properties of this compound are being evaluated for implantable devices and transdermal patches, expanding its clinical utility. Ongoing clinical trials are expected to further validate its therapeutic potential in precision medicine.